Cas no 887592-12-3 (tetrahydropyran-4-ylmethylhydrazine)

• Product Name: tetrahydropyran-4-ylmethylhydrazine
• CAS No: 887592-12-3
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 713682
• PubChem ID: 53415127
• Update Time: 2025-10-28

tetrahydropyran-4-ylmethylhydrazine Chemical and Physical Properties

Names and Identifiers

• ((Tetrahydro-2H-pyran-4-yl)methyl)hydrazine
• (tetrahydro-pyran-4-ylmethyl)-hydrazine
• [(tetrahydro-2H-pyran-4-yl)methyl]Hydrazine
• Hydrazine,[(tetrahydro-2H-pyran-4-yl)methyl]-
• oxan-4-ylmethylhydrazine
• tetrahydropyran-4-ylmethylhydrazine
• SCHEMBL11893509
• 887592-12-3
• FT-0720574
• SB13105
• (oxan-4-ylmethyl)hydrazine
• DTXSID60696968
• AKOS011671493
• [(Oxan-4-yl)methyl]hydrazine
• AMY22714
• DA-31819

• MDL： MFCD07786275
• Inchi： 1S/C6H14N2O/c7-8-5-6-1-3-9-4-2-6/h6,8H,1-5,7H2
• InChI Key： GHNAAIHHJRCQOA-UHFFFAOYSA-N
• SMILES： O1CCC(CNN)CC1

Computed Properties

• Exact Mass: 130.111
• Monoisotopic Mass: 130.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 71.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 47.3A^2

Additional information on tetrahydropyran-4-ylmethylhydrazine

Introduction to Tetrahydropyran-4-ylmethylhydrazine (CAS No. 887592-12-3)

Tetrahydropyran-4-ylmethylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 887592-12-3, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic derivative features a tetrahydropyran ring substituted with a methylhydrazine moiety, making it a versatile intermediate in the development of various bioactive molecules. The compound's unique structural framework positions it as a valuable building block for synthesizing complex pharmacophores, particularly in the pursuit of novel therapeutic agents.

The tetrahydropyran scaffold, characterized by its saturated six-membered ring containing an oxygen atom, contributes to the compound's stability and reactivity, enabling diverse functionalization strategies. In contrast, the methylhydrazine component introduces nucleophilic properties, facilitating reactions such as condensation, alkylation, and cyclization. These attributes make Tetrahydropyran-4-ylmethylhydrazine a compelling candidate for medicinal chemists aiming to design molecules with enhanced binding affinity and improved pharmacokinetic profiles.

Recent advancements in drug discovery have highlighted the importance of hydrazine derivatives in medicinal chemistry. Hydrazine-based structures are frequently encountered in approved drugs due to their ability to form stable bonds with biological targets, including enzymes and receptors. For instance, derivatives of hydrazine have been explored in the development of antitubercular and anticancer agents. The incorporation of a tetrahydropyran ring into these hydrazine derivatives offers a promising avenue for modulating drug efficacy and reducing side effects.

One of the most intriguing applications of Tetrahydropyran-4-ylmethylhydrazine lies in its role as a precursor for synthesizing biologically active heterocycles. Researchers have leveraged this compound to construct more complex scaffolds by employing palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These transformations enable the introduction of aryl or vinyl groups at strategic positions within the molecule, enhancing its potential as a lead compound for further optimization.

The pharmaceutical industry has shown increasing interest in tetrahydropyran derivatives due to their favorable physicochemical properties. The presence of the oxygen atom in the ring imparts solubility advantages, while the methylhydrazine group allows for facile derivatization. Such characteristics are critical for developing orally bioavailable drugs that can traverse biological membranes efficiently. Moreover, computational modeling studies have suggested that Tetrahydropyran-4-ylmethylhydrazine can adopt multiple conformations, which may contribute to its versatility in binding different target proteins.

In academic research circles, Tetrahydropyran-4-ylmethylhydrazine has been employed in investigations aimed at understanding molecular interactions at the atomic level. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its structure and dynamics. These studies have provided insights into how modifications at the tetrahydropyran or methylhydrazine moieties can influence binding affinity and selectivity. Such knowledge is invaluable for designing next-generation drugs with minimal off-target effects.

The synthesis of Tetrahydropyran-4-ylmethylhydrazine itself presents an interesting challenge due to the need for precise control over reaction conditions to avoid unwanted byproducts. Recent synthetic methodologies have focused on improving yields and purity through optimized catalytic systems and protecting group strategies. For example, transition-metal-catalyzed hydrogenation reactions have been employed to construct the tetrahydropyran ring efficiently from readily available precursors.

The potential applications of this compound extend beyond pharmaceuticals into agrochemicals and materials science. Researchers have explored its utility in synthesizing novel ligands for metal-organic frameworks (MOFs), where its rigid yet flexible structure could enhance pore stability and surface area accessibility. Additionally, derivatives of Tetrahydropyran-4-ylmethylhydrazine have been investigated as corrosion inhibitors due to their ability to form protective layers on metal surfaces.

As our understanding of molecular interactions continues to evolve, so too does the role of intermediates like Tetrahydropyran-4-ylmethylhydrazine (CAS No. 887592-12-3). The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of promising candidates derived from such scaffolds. By analyzing vast datasets of chemical structures and biological activities, researchers can predict new derivatives with enhanced properties before even synthesizing them.

In conclusion, Tetrahydropyran-4-ylmethylhydrazine represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutics or functional materials. As research progresses, we can expect this molecule to continue playing a pivotal role in advancing our understanding of molecular interactions and their implications for human health and technology.